Cas no 56903-81-2 (6-(1,3-benzodioxol-5-yl)-4-[2-(1,3-benzodioxol-5-yl)ethyl]-N,N-dimethylhexan-1-amine 2-hydroxypropane-1,2,3-tricarboxylate (salt))

• Product name: 6-(1,3-benzodioxol-5-yl)-4-[2-(1,3-benzodioxol-5-yl)ethyl]-N,N-dimethylhexan-1-amine 2-hydroxypropane-1,2,3-tricarboxylate (salt)
• CAS No: 56903-81-2
• MF: C₃₀H₃₉NO₁₁
• MW: 589.630769968033
• CID: 1600659
• PubChem ID: 3044209

6-(1,3-benzodioxol-5-yl)-4-[2-(1,3-benzodioxol-5-yl)ethyl]-N,N-dimethylhexan-1-amine 2-hydroxypropane-1,2,3-tricarboxylate (salt) Chemical and Physical Properties

Names and Identifiers

• 6-(1,3-benzodioxol-5-yl)-4-[2-(1,3-benzodioxol-5-yl)ethyl]-N,N-dimethylhexan-1-amine 2-hydroxypropane-1,2,3-tricarboxylate (salt)
• 6-(1,3-benzodioxol-5-yl)-4-[2-(1,3-benzodioxol-5-yl)ethyl]-N,N-dimethylhexan-1-amine,2-hydroxypropane-1,2,3-tricarboxylic acid
• 1,3-Benzodioxole-5-hexanamine, delta-(2-(1,3-benzodioxol-5-yl)ethyl)-N,N-dimethyl-, 2-hydroxy-1,2,3-propanetricarboxylate (salt)
• 56903-81-2
• DTXSID30205445

• Inchi： InChI=1S/C24H31NO4.C6H8O7/c1-25(2)13-3-4-18(5-7-19-9-11-21-23(14-19)28-16-26-21)6-8-20-10-12-22-24(15-20)29-17-27-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h9-12,14-15,18H,3-8,13,16-17H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： DWXGFVVWAHTRQW-UHFFFAOYSA-N
• SMILES： CN(C)CCCC(CCC1=CC2=C(C=C1)OCO2)CCC3=CC4=C(C=C3)OCO4.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 589.252
• Monoisotopic Mass: 589.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 679
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Boiling Point: 533.2°C at 760 mmHg
• Flash Point: 148.3°C